4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

• IUPAC Name: 4-[1-(4-fluoro-2-methylphenyl)sulfonylazetidin-3-yl]oxy-2-methylpyridine
• InChI: InChI=1S/C16H17FN2O3S/c1-11-7-13(17)3-4-16(11)23(20,21)19-9-15(10-19)22-14-5-6-18-12(2)8-14/h3-8,15H,9-10H2,1-2H3
• InChI Key: YLWWAZONFHLHJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CC(C2)OC3=CC(=NC=C3)C
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol

Description

4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine, also known as FMSA, is an organic compound that has been used in various scientific research applications. It is a type of heterocyclic compound which is composed of an azetidine ring and a pyridine ring. FMSA is a key intermediate in the synthesis of several biologically active compounds, and has been used in a wide range of research applications.

Scientific Research Applications

4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has been used in a wide range of scientific research applications. It has been used as a key intermediate in the synthesis of a variety of biologically active compounds, such as antibiotics, anti-cancer agents, and anti-inflammatory agents. It has also been used in the synthesis of a variety of other compounds, such as polymers, dyes, and surfactants. In addition, 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has been used in the synthesis of a variety of pharmaceuticals, including anti-hypertensive drugs, anti-depressants, and anti-psychotics.

Mechanism of Action

The mechanism of action of 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is not fully understood. However, it is believed that 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine acts as an acylating agent, which means that it can react with a variety of substrates to form new compounds. Additionally, 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is believed to act as a nucleophilic reagent, which means that it can react with a variety of other compounds to form new compounds.
Biochemical and Physiological Effects
4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-bacterial properties. Additionally, it has been shown to have an effect on the metabolism of cholesterol, and it has been shown to have an effect on the metabolism of glucose. Additionally, 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has been shown to have an effect on the immune system, and it has been shown to have an effect on the synthesis of certain hormones.

Advantages and Limitations for Lab Experiments

4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has several advantages and limitations for lab experiments. One of the main advantages of using 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is its low cost, which makes it an attractive option for many researchers. Additionally, 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is relatively easy to synthesize, which makes it a convenient option for many researchers. However, one of the main limitations of 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is its toxicity, which makes it unsuitable for certain experiments. Additionally, 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is not very stable, which can make it difficult to store and transport.

Future Directions

There are several potential future directions for 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine research. One potential direction is to investigate its potential use in the synthesis of novel compounds, such as polymers, dyes, and surfactants. Additionally, research could be conducted to further investigate its potential effects on the immune system, metabolism, and hormone synthesis. Additionally, research could be conducted to investigate its potential use in the development of new drugs and therapies. Finally, research could be conducted to further explore its potential toxicity and stability.

Synthesis Methods

4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is a heterocyclic compound that can be synthesized through a variety of methods. One of the most common methods for synthesizing 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine is the Friedel-Crafts acylation reaction. This reaction involves the use of an acyl chloride and an aromatic compound, such as benzene, to form an acylated product. The acylated product is then reacted with a base, such as sodium hydroxide, to form an anion. The anion is then reacted with a nucleophilic reagent, such as pyridine, to form the desired product. Other methods of synthesizing 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine include the use of an aryl bromide, an aryl iodide, or a Grignard reagent.